![molecular formula C13H21NO B7515564 2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone](/img/structure/B7515564.png)
2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone
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Overview
Description
2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone, also known as U-47700, is a synthetic opioid that was first synthesized by a team of researchers at Upjohn in the 1970s. It was initially developed as a potential analgesic medication, but it was never brought to market due to concerns about its safety and potential for abuse. Despite this, U-47700 has gained popularity in recent years as a recreational drug, and it has been associated with a number of overdose deaths.
Mechanism of Action
2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone acts as an agonist at the mu-opioid receptor, which is the same receptor that is targeted by drugs like morphine and fentanyl. By binding to this receptor, this compound produces effects such as pain relief, sedation, and euphoria.
Biochemical and Physiological Effects
The effects of this compound are similar to those of other opioids, including pain relief, sedation, and euphoria. However, this compound has been associated with a number of negative side effects, including respiratory depression, nausea, and vomiting. Additionally, this compound has been linked to a number of overdose deaths, which has led to concerns about its safety and potential for abuse.
Advantages and Limitations for Lab Experiments
2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone has been used as a research tool in the study of opioid receptors and their role in pain modulation. However, its use is limited by its potential for abuse and the negative side effects associated with its use. Additionally, this compound has not been approved for medical use, which limits its potential as a therapeutic agent.
Future Directions
There are a number of potential future directions for research on 2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone. One area of interest is the development of safer and more effective analgesic medications that target the mu-opioid receptor. Additionally, research could investigate the potential of this compound as a tool for the study of opioid receptors and their role in pain modulation. Finally, there is a need for further research into the potential negative side effects of this compound and its potential for abuse.
Synthesis Methods
The synthesis of 2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone involves the reaction of cyclopentadiene with 2-methylpiperidine-1-carboxaldehyde in the presence of a Lewis acid catalyst. The resulting product is then reduced using sodium borohydride to yield this compound.
Scientific Research Applications
While 2-Cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone has not been approved for medical use, it has been the subject of scientific research. Studies have investigated its opioid receptor binding affinity and its potential as an analgesic medication. Additionally, this compound has been used as a tool in the study of opioid receptors and their role in pain modulation.
properties
IUPAC Name |
2-cyclopent-2-en-1-yl-1-(2-methylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO/c1-11-6-4-5-9-14(11)13(15)10-12-7-2-3-8-12/h2,7,11-12H,3-6,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFGIGHKLPCHAPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)CC2CCC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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